Cas no 470453-33-9 (1-(2-methoxyethyl)-1-methylhydrazine)
1-(2-methoxyethyl)-1-methylhydrazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-methoxyethyl)-1-methylhydrazine
-
1-(2-methoxyethyl)-1-methylhydrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M139263-10mg |
1-(2-methoxyethyl)-1-methylhydrazine |
470453-33-9 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M139263-50mg |
1-(2-methoxyethyl)-1-methylhydrazine |
470453-33-9 | 50mg |
$ 210.00 | 2022-06-04 | ||
| TRC | M139263-100mg |
1-(2-methoxyethyl)-1-methylhydrazine |
470453-33-9 | 100mg |
$ 295.00 | 2022-06-04 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CB000724335-1g |
1-(2-methoxyethyl)-1-methylhydrazine |
470453-33-9 | 95+% | 1g |
¥6767.00 | 2023-09-15 | |
| AN HUI ZE SHENG Technology Co., Ltd. | CB000724335-5g |
1-(2-methoxyethyl)-1-methylhydrazine |
470453-33-9 | 95+% | 5g |
¥17692.00 | 2023-09-15 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00963761-1g |
1-(2-Methoxyethyl)-1-methylhydrazine |
470453-33-9 | 95% | 1g |
¥3913.0 | 2024-04-18 | |
| Enamine | EN300-192593-1.0g |
1-(2-methoxyethyl)-1-methylhydrazine |
470453-33-9 | 90% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-192593-0.05g |
1-(2-methoxyethyl)-1-methylhydrazine |
470453-33-9 | 90% | 0.05g |
$182.0 | 2023-09-17 | |
| Enamine | EN300-192593-0.1g |
1-(2-methoxyethyl)-1-methylhydrazine |
470453-33-9 | 90% | 0.1g |
$272.0 | 2023-09-17 | |
| Enamine | EN300-192593-0.25g |
1-(2-methoxyethyl)-1-methylhydrazine |
470453-33-9 | 90% | 0.25g |
$389.0 | 2023-09-17 |
1-(2-methoxyethyl)-1-methylhydrazine Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
Additional information on 1-(2-methoxyethyl)-1-methylhydrazine
Recent Advances in the Study of 1-(2-Methoxyethyl)-1-methylhydrazine (CAS: 470453-33-9) in Chemical Biology and Pharmaceutical Research
1-(2-Methoxyethyl)-1-methylhydrazine (CAS: 470453-33-9) is a hydrazine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This compound, characterized by its unique chemical structure featuring a methoxyethyl group and a methylhydrazine moiety, has been explored for its role in various biochemical pathways and its utility as a building block in synthetic chemistry. Recent studies have highlighted its relevance in the design of novel therapeutic agents, particularly in oncology and neurology.
One of the key areas of interest is the compound's potential as a precursor in the synthesis of biologically active molecules. Researchers have investigated its reactivity and compatibility with other functional groups, enabling the development of new chemical entities with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1-(2-methoxyethyl)-1-methylhydrazine in the synthesis of hydrazone-based inhibitors targeting specific enzymes involved in cancer cell proliferation. The study reported promising in vitro results, with the synthesized compounds exhibiting potent inhibitory activity against targeted pathways.
In addition to its synthetic utility, 1-(2-methoxyethyl)-1-methylhydrazine has been studied for its direct biological effects. A recent preclinical study explored its neuroprotective properties, suggesting that the compound may modulate oxidative stress pathways in neuronal cells. This finding opens new avenues for research into neurodegenerative diseases such as Alzheimer's and Parkinson's. However, further in vivo studies are required to validate these observations and assess the compound's safety profile.
The pharmacokinetic and toxicological aspects of 1-(2-methoxyethyl)-1-methylhydrazine have also been a focus of recent investigations. A 2024 report in Chemical Research in Toxicology highlighted the need for comprehensive toxicity studies, as preliminary data indicated potential hepatotoxicity at higher doses. These findings underscore the importance of optimizing the compound's structure to mitigate adverse effects while retaining its therapeutic potential.
Looking ahead, the integration of computational chemistry and machine learning approaches is expected to accelerate the exploration of 1-(2-methoxyethyl)-1-methylhydrazine and its derivatives. Virtual screening and molecular docking studies are being employed to predict its interactions with biological targets, thereby guiding the design of more effective and safer analogs. Collaborative efforts between academia and industry are crucial to translate these findings into clinically relevant applications.
In conclusion, 1-(2-methoxyethyl)-1-methylhydrazine (CAS: 470453-33-9) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a biologically active molecule offers multiple opportunities for innovation. Continued research efforts, supported by advanced technologies and interdisciplinary collaboration, will be essential to fully realize its potential in drug discovery and development.
470453-33-9 (1-(2-methoxyethyl)-1-methylhydrazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)